Cas no 1469876-18-3 (Labetuzumab govitecan)

Labetuzumab govitecan structure
Labetuzumab govitecan structure
Product Name:Labetuzumab govitecan
CAS No:1469876-18-3
MF:C75H102N12O24S
MW:1587.74339914322
CID:5019634
PubChem ID:91668184
Update Time:2024-11-07

Labetuzumab govitecan Chemical and Physical Properties

Names and Identifiers

    • Labetuzumab govitecan
    • Labetuzumab govitecan [USAN]
    • IMMU 130
    • 8E3HI6QQ9J
    • Q27270244
    • labetuzumab-govitecan
    • Labetuzumab-SN38
    • PD058130
    • UNII-8E3HI6QQ9J
    • 1469876-18-3
    • hMN14-SN38
    • AKOS040746971
    • Inchi: 1S/C75H102N12O24S/c1-3-54-55-36-53(88)15-16-60(55)82-67-56(54)42-86-62(67)37-58-57(70(86)94)44-109-73(98)75(58,4-2)111-74(99)110-43-49-9-13-51(14-10-49)80-69(93)61(6-5-17-76)81-65(90)46-108-45-64(89)78-18-20-100-22-24-102-26-28-104-30-32-106-34-35-107-33-31-105-29-27-103-25-23-101-21-19-85-41-52(83-84-85)39-79-68(92)50-11-7-48(8-12-50)40-87-66(91)38-63(71(87)95)112-47-59(77)72(96)97/h9-10,13-16,36-37,41,48,50,59,61,63,88H,3-8,11-12,17-35,38-40,42-47,76-77H2,1-2H3,(H,78,89)(H,79,92)(H,80,93)(H,81,90)(H,96,97)/t48?,50?,59-,61-,63?,75-/m0/s1
    • InChI Key: CBNAAKBWBABMBY-LQCKLLCCSA-N
    • SMILES: S(C[C@@H](C(=O)O)N)C1CC(N(C1=O)CC1CCC(C(NCC2=CN(CCOCCOCCOCCOCCOCCOCCOCCOCCNC(COCC(N[C@@H](CCCN)C(NC3C=CC(=CC=3)COC(=O)O[C@@]3(C(=O)OCC4C(N5CC6=C(CC)C7C=C(C=CC=7N=C6C5=CC3=4)O)=O)CC)=O)=O)=O)N=N2)=O)CC1)=O

Computed Properties

  • Exact Mass: 1586.68506334g/mol
  • Monoisotopic Mass: 1586.68506334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 30
  • Heavy Atom Count: 112
  • Rotatable Bond Count: 53
  • Complexity: 3130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 498

Labetuzumab govitecan Pricemore >>

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